Cas no 1864057-56-6 (1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride)

• Product Name: 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride
• CAS No: 1864057-56-6
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• CID: 5696383
• PubChem ID: 86263028
• Update Time: 2025-11-01

1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747708
• EN300-240682
• 1-(3-methoxyphenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• 1864057-56-6
• 1-(3-methoxyphenyl)-3,3-dimethylbutan-1-aminehydrochloride
• 1-(3-methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride
• F2167-2087
• 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride

• Inchi： 1S/C13H21NO.ClH/c1-13(2,3)9-12(14)10-6-5-7-11(8-10)15-4;/h5-8,12H,9,14H2,1-4H3;1H
• InChI Key： IOXVORXBRCEQEN-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C(CC(C)(C)C)N

Computed Properties

• Exact Mass: 243.1389920g/mol
• Monoisotopic Mass: 243.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride

Professional Introduction to 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 1864057-56-6)

1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride, identified by the chemical abstracts service number CAS No. 1864057-56-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives and features a unique structural framework that has garnered attention for its potential biological activities. The presence of a 3-methoxyphenyl group and a dimethylbutan-1-amine moiety contributes to its distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various formulations, including oral and intravenous dosages, thereby improving bioavailability and therapeutic efficacy. The structural design of 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride suggests potential interactions with biological targets, such as enzymes and receptors, which are pivotal in modulating physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with higher precision. Studies have indicated that the 3-methoxyphenyl group may serve as a key pharmacophore, contributing to the compound's ability to interact with specific proteins and enzymes involved in inflammatory pathways. Furthermore, the dimethylbutan-1-amine moiety could influence the compound's pharmacokinetic properties, including its metabolic stability and distribution within the body.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride has been explored to optimize its pharmacological profile. By modifying substituents or altering the core structure, researchers aim to enhance potency, selectivity, and reduce potential side effects. These efforts align with the broader goal of developing novel therapeutics that address unmet medical needs.

The compound's relevance extends to preclinical studies where it has been evaluated for its potential role in modulating neurological disorders. Preliminary data suggest that 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride may interact with neurotransmitter systems, potentially offering benefits in conditions such as depression or anxiety. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

From a synthetic chemistry perspective, the preparation of 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of functional groups while maintaining structural integrity is a testament to the skillful application of catalytic processes and purification techniques. These synthetic strategies not only yield the target compound but also provide insights into scalable production methods suitable for industrial applications.

The chemical properties of this compound also make it a subject of interest for material science applications beyond pharmaceuticals. Its unique interaction with other molecules could be leveraged in designing novel materials with specific functionalities. For instance, its ability to form stable complexes with metal ions or other organic compounds might be exploited in catalysis or as components in advanced polymers.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to deepen the understanding of 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride. Such partnerships can accelerate the translation of laboratory findings into clinical applications, bringing new treatments to patients in need. The interdisciplinary nature of this research underscores the importance of integrating knowledge from chemistry, biology, and medicine to drive innovation.

The regulatory landscape for new chemical entities like 1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride is stringent but well-defined. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) ensures that safety and efficacy are rigorously evaluated before any therapeutic use. This regulatory framework fosters trust among healthcare professionals and patients alike.

In conclusion,1-(3-Methoxyphenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 1864057-56-6) represents a promising area of research with implications spanning multiple scientific disciplines. Its unique structure and potential biological activities position it as a candidate for further exploration in drug development and material science. As advancements continue to unfold，this compound will likely play an increasingly significant role in addressing complex challenges in medicine and technology.